Cas no 53119-25-8 (1-(Thien-2-yl)pentan-1-one)

• Product Name: 1-(Thien-2-yl)pentan-1-one
• CAS No: 53119-25-8
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD00053149
• CID: 89742
• Update Time: 2026-05-14

1-(Thien-2-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Valerylthiophene
• 1-Thien-2-ylpentan-1-one
• 1-thiophen-2-ylpentan-1-one
• 1-(2-Thienyl)-1-pentanone
• 1-(2-thienyl)pentan-1-one
• 1-(thiophen-2-yl)pentan-1-one
• 1-[2]Thienyl-pentan-1-on
• 2-thienyl butyl ketone
• butyl thophene-2-yl ketone
• Butyl-<2>thienyl-keton
• Butyl-thienyl-(2)-keton
• 1-(Thien-2-yl)pentan-1-one

• MDL： MFCD00053149
• Inchi： InChI=1S/C9H12OS/c1-2-3-5-8(10)9-6-4-7-11-9/h4,6-7H,2-3,5H2,1H3
• InChI Key： KJMPRCVRMAHTBR-UHFFFAOYSA-N
• SMILES： CCCCC(=O)C1=CC=CS1

Computed Properties

• Exact Mass: 168.06100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Density: 1.051
• Boiling Point: 262.7°C at 760 mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.5358
• PSA: 45.31000
• LogP: 3.12100

1-(Thien-2-yl)pentan-1-one Security Information

• HazardClass：IRRITANT